Cas no 2649057-18-9 (tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate)

• Product Name: tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate
• CAS No: 2649057-18-9
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 6529814
• PubChem ID: 165623093
• Update Time: 2025-06-18

tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate
• 2649057-18-9
• tert-butyl N-[(1-isocyanatocyclopropyl)(phenyl)methyl]carbamate
• EN300-1873431

• Inchi： 1S/C16H20N2O3/c1-15(2,3)21-14(20)18-13(12-7-5-4-6-8-12)16(9-10-16)17-11-19/h4-8,13H,9-10H2,1-3H3,(H,18,20)
• InChI Key： WDHIFDRZDWQIIR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C1C=CC=CC=1)C1(CC1)N=C=O)=O

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate

Introduction to Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate (CAS No. 2649057-18-9)

Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate, identified by the chemical identifier CAS No. 2649057-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The unique structural features of this compound, including its tert-butyl group, 1-isocyanatocyclopropyl moiety, and phenyl substituent, contribute to its distinct chemical properties and potential biological activities.

The tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate molecule exhibits a high degree of molecular complexity, which makes it a valuable scaffold for the development of novel therapeutic agents. The presence of an isocyanate group (—N=C=O) in the 1-isocyanatocyclopropyl part of the molecule is particularly noteworthy, as isocyanates are known to participate in various chemical reactions, including condensation reactions with amines to form ureas or carbamates. This reactivity has been leveraged in the synthesis of complex pharmacophores designed to interact with biological targets.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their potential as pharmacological agents. Carbamates have been explored for their roles as kinase inhibitors, protease inhibitors, and other enzyme-targeting molecules. The structural motif of Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate aligns well with these trends, as it combines a rigid cyclopropyl ring with functionalizable groups that can be modified to enhance binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential application in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes and are often implicated in various diseases, including cancer and inflammatory disorders. The ability to disrupt PPIs with small molecules has emerged as a promising therapeutic strategy. The unique structural features of Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate, such as its cyclopropyl ring and aromatic substituents, may facilitate interactions with specific pockets on protein surfaces, thereby modulating PPI networks.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate with high precision. These computational studies have suggested that the compound can effectively bind to target proteins through multiple interaction mechanisms, including hydrogen bonding, hydrophobic interactions, and van der Waals forces. Such insights have guided the optimization of lead compounds into more potent and selective inhibitors.

The synthesis of Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate involves multi-step organic transformations that require careful control of reaction conditions to ensure high yield and purity. The introduction of the isocyanate group necessitates handling under inert conditions to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is crucial for both academic research and industrial applications.

From a biological perspective, the potential activities of Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate have been explored through various in vitro assays. Initial studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, preliminary data suggest that it could interfere with the activity of enzymes involved in metabolic pathways or signal transduction cascades. These findings underscore the importance of further investigation into its biological profile.

The development of novel pharmaceutical agents relies heavily on robust analytical techniques for characterization and quality control. For Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate, techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming its molecular structure and purity. These analytical methods provide critical data that ensure the compound meets stringent standards before it can be advanced into preclinical or clinical studies.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Predictive models can now identify promising scaffolds like Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate based on their structural features alone. These models leverage vast datasets from public repositories and proprietary databases to forecast potential biological activities, thereby accelerating the drug discovery process.

In conclusion,Tert-butyl N-(1-isocyanatocyclopropyl)(phenyl)methylcarbamate (CAS No. 2649057-18-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural attributes make it an attractive candidate for further exploration as a lead molecule or intermediate in drug development programs aimed at addressing unmet medical needs. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.